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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Paeciloquinone C is a naturally occurring anthraquinone derivative isolated from the fungus

Paecilomyces carneus. As a member of the quinone family, it has attracted interest for its

potential bioactive properties. This technical guide provides a comprehensive overview of the

currently known biological activities of Paeciloquinone C, with a focus on its anticancer

properties. The information is presented to be a valuable resource for researchers and

professionals in the fields of mycology, natural product chemistry, and drug discovery.

Anticancer Activity
The primary reported biological activity of Paeciloquinone C is its potent and selective

inhibition of specific protein tyrosine kinases, which are crucial enzymes in cell signaling

pathways that are often dysregulated in cancer.

Quantitative Data on Anticancer Activity
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The inhibitory effects of Paeciloquinone C on key protein tyrosine kinases are summarized in

the table below.

Target Enzyme       
                       

IC50 (µM)                 
             

Cell Line/System   
                           

Reference               
               

v-abl protein tyrosine

kinase                         

     

0.4
In vitro enzyme assay 

                             
[1]

Epidermal Growth

Factor Receptor

(EGFR) protein

tyrosine kinase           

                   

Micromolar range       

                       

In vitro enzyme assay 

                             
[1]

Mechanism of Action: Inhibition of Tyrosine Kinases
Paeciloquinone C's anticancer potential stems from its ability to inhibit v-abl and EGFR

tyrosine kinases.

v-abl Kinase: The v-abl oncogene is a constitutively active tyrosine kinase that is a key driver

in some forms of leukemia. Inhibition of this kinase can block downstream signaling

pathways that promote cell proliferation and survival.

EGFR Kinase: The epidermal growth factor receptor is a transmembrane protein that, upon

activation, initiates signaling cascades that regulate cell growth, proliferation, and

differentiation. Overexpression or mutations of EGFR are common in various solid tumors,

making it a prime target for anticancer therapies.

The inhibition of these kinases by Paeciloquinone C suggests its potential as a lead

compound for the development of novel anticancer agents.

Signaling Pathways
The following diagrams illustrate the signaling pathways inhibited by Paeciloquinone C.
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Caption: EGFR Signaling Pathway Inhibition by Paeciloquinone C.
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Caption: v-Abl Signaling Pathway Inhibition by Paeciloquinone C.

Anti-inflammatory and Antimicrobial Activities
To date, there is no publicly available scientific literature detailing the anti-inflammatory or

antimicrobial activities of Paeciloquinone C. Further research is required to investigate these

potential biological properties.

Quantitative Data on Anti-inflammatory Activity
Assay                       
       

IC50/EC50 (µM)       
                       

Cell Line/System   
                           

Reference               
               

Data not available       

                       

Data not available       

                       

Data not available       

                       

Data not available       
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Quantitative Data on Antimicrobial Activity
Organism               
               

MIC (µg/mL)             
                 

Method                   
           

Reference               
               

Data not available       

                       

Data not available       

                       

Data not available       

                       

Data not available       

                       

Potential Anti-inflammatory Signaling Pathway
While the direct effects of Paeciloquinone C on inflammatory pathways are unknown, the NF-

κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator

of inflammation. Inhibition of this pathway is a common mechanism for anti-inflammatory

compounds.
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Caption: General NF-κB Signaling Pathway.

Experimental Protocols
Protein Tyrosine Kinase Inhibition Assay (General
Protocol)
This protocol is a generalized procedure based on common methods for determining in vitro

kinase inhibition.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15614170/docs?utm_src=pdf-body#paeciloquinone-c-a-technical-guide-to-its-biological-activity
https://www.benchchem.com/product/b15614170/docs?utm_src=pdf-body-img#paeciloquinone-c-a-technical-guide-to-its-biological-activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
- Kinase

- Substrate
- ATP

- Paeciloquinone C

Incubate Kinase with
Paeciloquinone C

Add Substrate and
[γ-32P]ATP Kinase Reaction Stop Reaction Measure Substrate

Phosphorylation
Analyze Data and
Determine IC50 End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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